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Compound of Interest

Compound Name: MitoTEMPO hydrate

Cat. No.: B593233

Application Notes and Protocols

Introduction

Mitochondrial reactive oxygen species (ROS), primarily superoxide (Oz~), are byproducts of
cellular respiration. While they play a role in cellular signaling, excessive mitochondrial ROS
production is implicated in a variety of pathological conditions, including cardiovascular
diseases, neurodegenerative disorders, and cancer.[1] Accurate measurement of mitochondrial
ROS is therefore crucial for understanding disease mechanisms and for the development of
novel therapeutics. MitoTEMPO hydrate is a cell-permeable, mitochondria-targeted
antioxidant that specifically scavenges superoxide.[1] Its cationic triphenylphosphonium moiety
facilitates its accumulation within the negatively charged mitochondrial matrix.[1] This makes
MitoTEMPO an invaluable tool for researchers to confirm the mitochondrial origin of ROS
detected by fluorescent probes in flow cytometry. By pretreating cells with MitoTEMPO, a
reduction in the fluorescent signal from a mitochondrial ROS indicator dye can confirm that the
signal is indeed due to mitochondrial superoxide.
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Characteristic Description

Product Name MitoTEMPO Hydrate

Appearance Crystalline solid

Molecular Formula C29H35N202P-CI-H20

Molecular Weight 528.0 g/mol

Solubility Soluble in DMSO, DMF, and Ethanol

Store at -20°C. Stock solutions can be stored at

Storage
-80°C for up to 6 months.

Mechanism of Action

MitoTEMPO acts as a superoxide dismutase (SOD) mimetic.[2] It catalyzes the dismutation of
superoxide into oxygen and hydrogen peroxide. The triphenylphosphonium cation actively
targets the molecule to the mitochondria, where it can effectively scavenge superoxide at its

primary site of production.
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Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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